2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: 2-[(4,5-diphenyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H14N4OS/c17-14(21)11-22-16-19-18-15(12-7-3-1-4-8-12)20(16)13-9-5-2-6-10-13/h1-10H,11H2,(H2,17,21)
• InChI Key: IFMKEWDTGJMTGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC(=O)N
• Molecular Formula: C16H14N4OS
• Molecular Weight: 310.4 g/mol

Description

2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is a derivative of 1,2,4-triazole, which is a heterocyclic compound that has been found to have various pharmacological activities.

Scientific Research Applications

Biological Activity and Therapeutic Potential

• Analgesic and Neuroleptic Properties : Compounds in the class of 2-(1,2,4-triazoles-3-iltio)acetic acids, which include derivatives similar to 2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]acetamide, have been found to exhibit analgesic, neuroleptic, diuretic, anti-inflammatory, and mild antimicrobial activities. These compounds can also act as intermediates for the synthesis of various biologically active structures (Salionov, 2015).

• Antimicrobial Activities : Several novel triazole derivatives, including those similar to this compound, have been investigated for their antimicrobial properties. These compounds have shown effectiveness against various Candida species and pathogenic bacteria, suggesting potential applications in treating microbial infections (Altıntop et al., 2011).

• Antitumor Activities : Research on N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which are structurally related to this compound, has revealed considerable antitumor activity against various human tumor cell lines. This highlights the potential of these compounds in cancer therapy (Yurttaş et al., 2015).

Chemical Properties and Synthesis

• Synthesis and Structural Analysis : The synthesis of derivatives of this compound involves various chemical reactions and structural confirmation through spectroscopic methods like NMR and IR spectroscopy. These compounds are important for further biological and pharmaceutical studies (MahyavanshiJyotindra et al., 2011).

• Physical and Chemical Properties : The physical and chemical characteristics of these compounds, including their stability and reactivity, are crucial for their potential applications in medicinal chemistry and drug design (Safonov et al., 2017).

• Antifungal and Apoptotic Effects : Triazole-oxadiazole compounds, closely related to this compound, have been synthesized and shown to possess antifungal and apoptotic effects against various Candida species. This suggests their potential use as antifungal agents with specific mechanisms of action (Çavușoğlu et al., 2018).